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Abstract
Copper-66 (⁶⁶Cu) is a radioisotope of copper with emerging applications in nuclear medicine

and other scientific fields. A thorough understanding of its decay characteristics is paramount

for its effective and safe utilization. This technical guide provides a comprehensive overview of

the decay properties of ⁶⁶Cu, including its half-life, decay modes, and associated radiations.

Detailed experimental methodologies for the characterization of these properties are

presented, along with a summary of key quantitative data. This document is intended to serve

as a valuable resource for researchers, scientists, and drug development professionals working

with or considering the use of this radionuclide.

Introduction
Copper-66 is a neutron-rich isotope of copper that undergoes beta decay. Its relatively short

half-life and the emission of high-energy beta particles and associated gamma rays make it a

candidate for various applications, including targeted radionuclide therapy. This guide details

the fundamental decay properties of ⁶⁶Cu, providing the necessary data and procedural

insights for its practical use in a research and development setting.
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The primary decay characteristics of Copper-66 are summarized in the tables below. These

values are compiled from evaluated nuclear data libraries and peer-reviewed publications.

Physical and Decay Properties
Property Value

Atomic Mass 65.9288730 ± 0.0000019 amu[1]

Half-life 5.120 ± 0.014 minutes[2][3]

Decay Mode 100% β⁻ (Beta minus) decay[3]

Daughter Nuclide ⁶⁶Zn (Zinc-66)[3]

Beta Decay Energy (Q-value) 2641.976 ± 1.247 keV[1]

Spin and Parity 1+[1][3]

Parent Nuclide ⁶⁶Ni (via beta decay)[1][3]

Beta Decay Emissions
Copper-66 decays exclusively via beta-minus emission to Zinc-66. The beta decay can

populate the ground state or excited states of the daughter nucleus.

Beta Transition
Maximum Energy
(keV)

Average Energy
(keV)

Intensity (%)

β⁻ to ⁶⁶Zn ground

state
2630 ± 20 1112.1 ± 6 90.77 ± 9

β⁻ to 1039.21 keV

state
1590 ± 30 628.1 ± 6 9.01 ± 9

β⁻ to 1872.20 keV

state
768.7 266.2 ± 6 0.220 ± 5

β⁻ to 2450 keV state 269.2 79.2 ± 7 0.0037 ± 3

Data sourced from the Evaluated Nuclear Structure Data File (ENSDF).
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Gamma Ray Emissions
Following beta decay to excited states of ⁶⁶Zn, the daughter nucleus de-excites by emitting

gamma rays.

Energy (keV) Intensity (%)

833.0 ± 1.0 0.16 ± 0.05

1039.20 ± 0.20 7.4 ± 1.8

1332.5 ± 1.5 0.0028 ± 0.0008

1872.2 0.0004 ± 0.0001

Data sourced from the Evaluated Nuclear Structure Data File (ENSDF).[2]

Decay Scheme of Copper-66
The decay of ⁶⁶Cu to ⁶⁶Zn proceeds primarily through beta emission, populating different

energy levels of the stable ⁶⁶Zn daughter. The subsequent de-excitation via gamma emission is

depicted in the following decay scheme.
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Copper-66 Decay Scheme
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Caption: Decay scheme of Copper-66 to Zinc-66.

Experimental Protocols
The characterization of ⁶⁶Cu decay properties involves several key experimental techniques.

The following sections outline the methodologies for production, half-life determination, and

spectroscopic analysis.

Production of Copper-66
A common method for producing ⁶⁶Cu is through the neutron capture reaction on stable ⁶⁵Cu.

Methodology: ⁶⁵Cu(n,γ)⁶⁶Cu Reaction

Target Preparation: A high-purity target of ⁶⁵Cu, often in the form of a thin foil or wire, is

prepared. The mass and dimensions of the target are precisely measured.
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Irradiation: The copper target is placed in a high-flux neutron source, such as a nuclear

reactor or a neutron generator. The duration of the irradiation is chosen to achieve a

desirable activity of ⁶⁶Cu while minimizing the production of longer-lived impurities.

Post-Irradiation Handling: After irradiation, the target is safely removed from the neutron

source and transferred to a hot cell or a shielded container for subsequent measurements.

Half-life Measurement
The half-life of ⁶⁶Cu can be determined by measuring the decrease in its activity over time.

Methodology: Gamma-Ray Counting

Detector Setup: A gamma-ray detector, such as a High-Purity Germanium (HPGe) or a

Sodium Iodide (NaI(Tl)) detector, is used. The detector is connected to a multichannel

analyzer (MCA) to acquire energy spectra.

Data Acquisition: The irradiated ⁶⁶Cu source is placed at a fixed distance from the detector.

Gamma-ray spectra are acquired for a series of short, consecutive time intervals. The live

time for each acquisition is recorded.

Data Analysis:

The net peak area of a prominent gamma ray from the decay of ⁶⁶Cu (e.g., 1039.20 keV)

is determined for each spectrum after subtracting the background.

The count rates (net peak area divided by the live time) are corrected for dead time.

The natural logarithm of the corrected count rate is plotted against the elapsed time.

A linear least-squares fit is applied to the data points. The slope of the line is equal to the

negative of the decay constant (λ).

The half-life (t½) is calculated using the formula: t½ = ln(2) / λ.

Gamma-Ray Spectroscopy
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Gamma-ray spectroscopy is employed to identify and quantify the gamma rays emitted during

the decay of ⁶⁶Cu.

Methodology: High-Resolution Gamma Spectrometry

System Calibration:

Energy Calibration: A set of standard calibration sources with well-known gamma-ray

energies (e.g., ¹³³Ba, ⁶⁰Co, ¹⁵²Eu) are used to establish a relationship between the channel

number of the MCA and the gamma-ray energy.

Efficiency Calibration: The same standard sources are used to determine the detector's

efficiency as a function of energy at the specific source-detector geometry.

Data Acquisition: The ⁶⁶Cu source is placed at the calibrated position, and a gamma-ray

spectrum is acquired for a sufficient duration to obtain good counting statistics in the peaks

of interest.

Data Analysis:

The acquired spectrum is analyzed to identify the photopeaks corresponding to the

gamma rays from ⁶⁶Cu decay.

The energy of each peak is determined using the energy calibration curve.

The net area of each photopeak is calculated.

The emission intensity (probability per decay) of each gamma ray is calculated by

correcting the net peak area for the detector efficiency, the acquisition time, and the

activity of the source.
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Gamma Spectroscopy Workflow
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Caption: General workflow for gamma spectroscopy of Copper-66.

Beta Spectroscopy
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Beta spectroscopy is used to measure the energy distribution of the beta particles emitted from

⁶⁶Cu.

Methodology: Magnetic or Semiconductor Spectrometry

Source Preparation: A very thin and uniform source of ⁶⁶Cu is prepared to minimize energy

loss of the beta particles within the source material. This can be achieved by

electrodeposition or evaporation onto a thin backing.

Spectrometer Setup: A beta spectrometer, such as a magnetic spectrometer or a silicon

detector-based system, is placed in a vacuum chamber to eliminate energy loss in the air.

Energy Calibration: The spectrometer is calibrated using conversion electron sources with

well-defined energies (e.g., ¹³⁷Cs, ²⁰⁷Bi).

Data Acquisition: The beta spectrum of ⁶⁶Cu is acquired.

Data Analysis:

The raw spectrum is corrected for detector response and background.

A Kurie plot (or Fermi-Kurie plot) is constructed to linearize the beta spectrum and

determine the endpoint energy (maximum energy) of the beta transitions. This involves

plotting (N(E) / (pE F(Z,E)))^(1/2) against the beta particle energy E, where N(E) is the

number of counts at energy E, p is the momentum, and F(Z,E) is the Fermi function which

corrects for the Coulomb interaction between the emitted beta particle and the daughter

nucleus.

The endpoint energies determined from the Kurie plot correspond to the maximum

energies of the different beta decay branches.

Conclusion
The decay characteristics of Copper-66 presented in this guide provide essential data for its

application in scientific research and development. The well-defined half-life, beta decay mode,

and associated gamma emissions are key parameters for dosimetry calculations, imaging

protocols, and the design of novel radiopharmaceuticals. The outlined experimental
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methodologies offer a foundational understanding of how these critical decay data are

obtained, ensuring a comprehensive knowledge base for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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